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Compound of Interest

Compound Name: H-D-Cys(Bzl)-OH

Cat. No.: B613119 Get Quote

Technical Safety Guide: H-D-Cys(Bzl)-OH
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for handling H-D-Cys(Bzl)-OH in a

laboratory setting. It is based on publicly available data for this compound and structurally

similar chemicals. A complete, official Safety Data Sheet (SDS) for H-D-Cys(Bzl)-OH
containing comprehensive quantitative safety data was not available at the time of this writing.

Therefore, this compound should be handled with the caution appropriate for a chemical of

unknown toxicity. Always consult with your institution's safety officer and refer to the most

current safety information available.

Chemical and Physical Properties
While specific experimental data for H-D-Cys(Bzl)-OH is limited, the following table

summarizes available information. Data for the closely related S-Benzyl-L-cysteine is included

for comparison where specific data for the D-isomer is unavailable.
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Property H-D-Cys(Bzl)-OH
S-Benzyl-L-
cysteine

Data Source

Molecular Formula C₁₀H₁₃NO₂S C₁₀H₁₃NO₂S PubChem[1]

Molecular Weight 211.28 g/mol 211.28 g/mol
PubChem[1],

AAPPTec[2]

Appearance
White to off-white

powder (presumed)

White to off-white

powder

Fisher Scientific[3],

Sigma-Aldrich[4]

Melting Point No data available 209 - 214 °C
Fisher Scientific,

Sigma-Aldrich

Solubility No data available

No specific data,

general amino acids

have variable water

solubility.

Odor Odorless (presumed) Odorless Fisher Scientific

Hazard Identification and Precautionary Measures
As a specific SDS is not available, a definitive hazard classification for H-D-Cys(Bzl)-OH
cannot be provided. However, based on safety data for similar amino acid derivatives, the

following potential hazards and precautions should be considered.

Potential Health Effects:

Eye Contact: May cause eye irritation.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Recommended Personal Protective Equipment (PPE):
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Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.

Skin Protection: Handle with gloves. Wear impervious clothing to prevent skin contact.

Respiratory Protection: Use a NIOSH-approved respirator or equivalent if dust formation is

likely.

Hygiene Measures: Wash hands thoroughly after handling. Change contaminated clothing.

Experimental Protocols for Safety Assessment
While no specific experimental safety studies for H-D-Cys(Bzl)-OH were found, a

comprehensive safety evaluation would typically involve the following protocols:

Acute Toxicity Studies: Determination of LD50 (oral, dermal) and LC50 (inhalation) values in

animal models to assess the short-term poisoning potential.

Skin and Eye Irritation Studies: Application of the substance to the skin and eyes of

laboratory animals to evaluate its irritation potential.

Sensitization Studies: Assessment of the potential for the substance to induce an allergic

skin response.

Mutagenicity Assays: In vitro and in vivo tests to determine if the substance can cause

genetic mutations.

Repeated Dose Toxicity Studies: Long-term administration of the substance to animal

models to identify potential target organs and long-term health effects.

Handling and Storage
Handling: Avoid contact with skin and eyes. Prevent dust formation and ensure adequate

ventilation.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Some

sources suggest storing at room temperature, while others recommend refrigeration.
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First Aid and Emergency Procedures
In the event of exposure or a spill, follow these general first aid and emergency procedures.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water as a precaution.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

General Advice: In all cases of exposure, consult a physician and show them the available

safety information.

Exposure Response Workflow
The following diagram illustrates a general workflow for responding to an accidental exposure

to H-D-Cys(Bzl)-OH.
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Caption: Workflow for responding to accidental exposure.

Spill Response Workflow
The following diagram outlines a general procedure for handling a small laboratory spill of H-D-
Cys(Bzl)-OH.
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Spill Occurs
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Caption: General procedure for a small laboratory spill.

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Contact

a licensed professional waste disposal service to dispose of this material. Do not allow the

product to enter drains.
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Toxicological Information
No specific toxicological data such as LD50 or LC50 values for H-D-Cys(Bzl)-OH were found in

the searched documents. The chemical, physical, and toxicological properties have not been

thoroughly investigated. It is not classified as a carcinogen by IARC, ACGIH, NTP, or OSHA,

based on information for similar compounds.

Transport Information
H-D-Cys(Bzl)-OH and its close analogs are generally not classified as dangerous goods for

transportation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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